Cas no 1654755-04-0 (Methyl 5-formyl-1,3-thiazole-2-carboxylate)

• Product Name: Methyl 5-formyl-1,3-thiazole-2-carboxylate
• CAS No: 1654755-04-0
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• CID: 5463067
• Update Time: 2023-08-28

Methyl 5-formyl-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-formyl-1,3-thiazole-2-carboxylate
• Z2732510622
• Methyl 5-formylthiazole-2-carboxylate

• Inchi： 1S/C6H5NO3S/c1-10-6(9)5-7-2-4(3-8)11-5/h2-3H,1H3
• InChI Key： MODYMCKJBSFJRK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C(=O)OC

Computed Properties

• Exact Mass: 170.99901420 g/mol
• Monoisotopic Mass: 170.99901420 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 171.18
• XLogP3: 0.9
• Topological Polar Surface Area: 84.5